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Compound of Interest

Compound Name: Codeine hydrochloride

CAS No.: 1422-07-7

Cat. No.: B073730

Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of controlled substances is paramount, extending from acquisition and use to final disposal.

The proper disposal of codeine hydrochloride, a Schedule II opioid, is not only a matter of

laboratory safety but also a strict legal requirement governed by the Drug Enforcement

Administration (DEA) and the Environmental Protection Agency (EPA). Adherence to these

regulations is critical to prevent diversion, protect personnel, and ensure environmental safety.

This guide provides a detailed, step-by-step operational plan for the disposal of codeine
hydrochloride in a laboratory setting, ensuring compliance and promoting a culture of safety.

Regulatory Framework: DEA and EPA Requirements
The disposal of codeine hydrochloride falls under the purview of both the DEA and the EPA.

The DEA's primary concern is preventing the diversion of controlled substances, while the EPA

focuses on preventing environmental contamination.
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According to the DEA, controlled substances must be rendered "non-retrievable" upon

disposal.[1][2] This means the substance must be permanently altered to be unusable and

beyond reclamation. The DEA does not mandate a specific method of destruction but rather the

outcome.[1][2]

The EPA, under the Resource Conservation and Recovery Act (RCRA), regulates hazardous

pharmaceutical waste.[3][4][5] It is crucial to determine if the codeine hydrochloride waste is

considered hazardous waste, which will dictate the specific disposal pathway. The EPA's

"Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P-075

Listing for Nicotine" (Subpart P) provides a framework for healthcare facilities, which can be

adapted for laboratory settings.[3][5][6] A key provision of this rule is the nationwide ban on

flushing hazardous pharmaceuticals down the drain.[4]

Regulatory Body
Key
Regulation/Guideli
ne

Core Requirement Relevant Forms

DEA

21 CFR Parts 1300,

1301, 1304, 1305,

1307, and 1317

Controlled substances

must be rendered

non-retrievable.

DEA Form 41

("Registrants

Inventory of Drugs

Surrendered")

EPA
40 CFR Part 266

Subpart P

Management of

hazardous waste

pharmaceuticals.

Prohibits sewering of

hazardous

pharmaceutical waste.

N/A (Manifests

required for

hazardous waste

transport)

Step-by-Step Disposal Protocol for Codeine
Hydrochloride
This protocol outlines the essential steps for the compliant disposal of codeine hydrochloride
from a laboratory setting.

Step 1: Waste Identification and Segregation
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Identify Waste: Clearly identify all codeine hydrochloride materials destined for disposal.

This includes expired substances, unused research solutions, contaminated personal

protective equipment (PPE), and any materials used in a spill cleanup.

Segregate Waste: Do not mix codeine hydrochloride waste with other chemical or non-

hazardous waste streams unless specifically required by your institution's waste

management plan. Store in a designated, secure, and clearly labeled container.

Step 2: Rendering the Substance Non-Retrievable

The chosen method must irreversibly alter the codeine hydrochloride. While the DEA does

not specify a single method, common approaches in a laboratory setting include:

Incineration: This is the preferred method for many pharmaceutical wastes and is often

carried out by a licensed hazardous waste contractor.

Chemical Digestion: This involves using a chemical agent to break down the active

pharmaceutical ingredient. Commercially available kits can facilitate this process and ensure

the resulting mixture meets the "non-retrievable" standard.

Important Note: Never dispose of codeine hydrochloride by flushing it down the sink or drain,

or by mixing it with coffee grounds or cat litter for regular trash disposal in a laboratory setting.

[7][8][9] These methods are intended for household disposal and are not compliant for DEA

registrants.

Step 3: Documentation and Record-Keeping

Accurate and thorough documentation is a critical component of DEA compliance.

DEA Form 41: This form must be completed to document the destruction of controlled

substances.[10] It requires detailed information about the drug, including its name, strength,

form, and quantity, as well as the method of destruction and the signatures of two authorized

employees who witnessed the destruction.[11]

Maintain Records: All disposal records, including completed DEA Form 41s and any

documentation from your waste contractor, must be maintained for a minimum of two years.

[11]
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Step 4: Secure Storage and Transfer

Secure Storage: While awaiting disposal, store the segregated codeine hydrochloride
waste in a securely locked, substantially constructed cabinet or safe, consistent with DEA

storage requirements for controlled substances.

Authorized Transfer: Transfer the waste to a DEA-registered reverse distributor or a licensed

hazardous waste contractor. For Schedule I and II substances, a DEA Form 222 may be

required for the transfer to a reverse distributor.[10]

Experimental Protocol: Chemical Digestion Example
While specific protocols will vary based on the commercial product used, a general

methodology for chemical digestion is as follows:

Preparation: In a designated and well-ventilated area, such as a chemical fume hood,

prepare the chemical digestion kit according to the manufacturer's instructions.

Addition of Waste: Carefully add the codeine hydrochloride waste to the digestion

container.

Activation: Add the activating agent provided in the kit to the container.

Agitation: Securely cap the container and agitate as directed to ensure thorough mixing and

complete chemical breakdown of the active ingredient.

Final Disposal: Once the digestion process is complete and the substance is rendered non-

retrievable, the container can be disposed of through the appropriate waste stream as

determined by your institution's environmental health and safety (EHS) office and in

compliance with EPA regulations.

Logical Workflow for Codeine Hydrochloride
Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of codeine hydrochloride.
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Caption: Workflow for the compliant disposal of codeine hydrochloride in a laboratory setting.
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By implementing these procedures, research institutions can ensure the safe and compliant

disposal of codeine hydrochloride, fostering a secure environment for both personnel and the

community. Always consult with your institution's Environmental Health and Safety office for

specific guidance and to ensure adherence to all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b073730/docs?utm_src=pdf-body#safeguarding-research-a-comprehensive-guide-to-the-proper-disposal-of-codeine-hydrochloride
https://www.benchchem.com/product/b073730?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rxdestroyer.com/dea-compliant-pharmaceutical-disposal-regulations/
https://www.federalregister.gov/documents/2014/09/09/2014-20926/disposal-of-controlled-substances
https://www.hercenter.org/hazmat/pharma.php
https://www.securewaste.net/epa-hazardous-pharmaceutical-waste-rule-what-healthcare-facilities-need-to-know/
https://ehsprogress.com/epas-final-waste-pharmaceuticals-rule/
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.cdc.gov/wtc/prescriptionsafety.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/faq-rule-disposal-of-controlled-substances.pdf
https://www.benchchem.com/product/b073730/docs#safeguarding-research-a-comprehensive-guide-to-the-proper-disposal-of-codeine-hydrochloride
https://www.benchchem.com/product/b073730/docs#safeguarding-research-a-comprehensive-guide-to-the-proper-disposal-of-codeine-hydrochloride
https://www.benchchem.com/product/b073730/docs#safeguarding-research-a-comprehensive-guide-to-the-proper-disposal-of-codeine-hydrochloride
https://www.benchchem.com/product/b073730/docs#safeguarding-research-a-comprehensive-guide-to-the-proper-disposal-of-codeine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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